1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide

• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 1-[5-(3-methoxyphenyl)-1-phenyl-1,2,4-triazole-3-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H23N5O3/c1-30-18-9-5-6-16(14-18)21-24-20(25-27(21)17-7-3-2-4-8-17)22(29)26-12-10-15(11-13-26)19(23)28/h2-9,14-15H,10-13H2,1H3,(H2,23,28)
• InChI Key: BESMSXIRBLJCNW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC(=NN2C3=CC=CC=C3)C(=O)N4CCC(CC4)C(=O)N

Description

1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide, also known as MTPCA, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MTPCA is a piperidine-based compound that has a triazole ring attached to a phenyl ring and a methoxyphenyl group.

Mechanism of Action

1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide inhibits the activity of COX-2 by binding to the active site of the enzyme and preventing the conversion of arachidonic acid into prostaglandins. This results in a decrease in the production of inflammatory mediators, which can help reduce inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent anti-inflammatory effects in vitro and in vivo. In addition, this compound has been found to have analgesic effects in animal models of pain. These effects are likely due to the inhibition of COX-2 activity by this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide in lab experiments is its high selectivity for COX-2 inhibition. This allows for more precise targeting of the inflammatory pathway, which can help reduce side effects associated with non-selective COX inhibitors. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential anti-cancer effects of this compound, as COX-2 has been implicated in the development and progression of certain types of cancer. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide can be synthesized using a multi-step process that involves the reaction of piperidine with 3-methoxybenzaldehyde and phenylacetic acid. The resulting product is then reacted with 5-amino-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid to form the final compound. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

1-{[5-(3-methoxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]carbonyl}piperidine-4-carboxamide has been shown to have potential applications in scientific research due to its ability to selectively inhibit the activity of certain enzymes. Specifically, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This makes this compound a potential candidate for the development of new anti-inflammatory drugs.